Cas no 2098160-55-3 (3-Azido-1-cinnamylazetidine)

• Product Name: 3-Azido-1-cinnamylazetidine
• CAS No: 2098160-55-3
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 4775457
• Update Time: 2025-05-22

3-Azido-1-cinnamylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-cinnamylazetidine
• 3-azido-1-[(E)-3-phenylprop-2-enyl]azetidine
• 3-Azido-1-cinnamylazetidine

• Inchi： 1S/C12H14N4/c13-15-14-12-9-16(10-12)8-4-7-11-5-2-1-3-6-11/h1-7,12H,8-10H2/b7-4+
• InChI Key： OQQGWWSXIOXSPT-QPJJXVBHSA-N
• SMILES： N1(C/C=C/C2C=CC=CC=2)CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 214.121846464 g/mol
• Monoisotopic Mass: 214.121846464 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.6
• Molecular Weight: 214.27

Additional information on 3-Azido-1-cinnamylazetidine

3-Azido-1-cinnamylazetidine (CAS No. 2098160-55-3): A Versatile Building Block in Organic Synthesis

3-Azido-1-cinnamylazetidine (CAS No. 2098160-55-3) is a specialized heterocyclic compound that has gained significant attention in modern organic chemistry and pharmaceutical research. This unique molecule combines an azetidine ring with both azido and cinnamyl functional groups, making it a valuable intermediate for various synthetic applications. The compound's structural features enable its use in click chemistry reactions, particularly in bioconjugation and drug discovery applications.

The growing interest in 3-Azido-1-cinnamylazetidine derivatives stems from their potential in developing novel therapeutic agents and advanced materials. Researchers are particularly interested in how the azetidine-azido-cinnamyl scaffold can be modified to create compounds with improved biological activity. Recent studies have explored its role in creating targeted drug delivery systems and bioorthogonal probes, aligning with current trends in precision medicine and diagnostic imaging.

From a synthetic chemistry perspective, 3-Azido-1-cinnamylazetidine offers multiple reactive sites for modification. The azido group readily participates in Huisgen cycloaddition reactions (a classic click chemistry transformation), while the cinnamyl moiety provides opportunities for further functionalization through various organic transformations. This dual functionality makes the compound particularly valuable for constructing complex molecular architectures with potential applications in medicinal chemistry and materials science.

The pharmaceutical industry has shown increasing interest in azetidine-containing compounds like 3-Azido-1-cinnamylazetidine due to their favorable pharmacokinetic properties. The four-membered azetidine ring often imparts improved metabolic stability compared to larger heterocycles, while maintaining good bioavailability. This has led to exploration of 3-Azido-1-cinnamylazetidine-based scaffolds in the development of new enzyme inhibitors and receptor modulators.

In material science applications, 3-Azido-1-cinnamylazetidine (CAS 2098160-55-3) serves as a versatile building block for creating functional polymers and smart materials. The compound's ability to participate in polymer conjugation reactions makes it valuable for developing stimuli-responsive materials and self-healing polymers. Researchers are particularly interested in how the cinnamyl-azetidine-azide structure can be incorporated into polymer backbones to create materials with unique mechanical and optical properties.

Recent advances in synthetic methodology have improved access to 3-Azido-1-cinnamylazetidine derivatives, making them more accessible for research and development purposes. Modern flow chemistry techniques and catalytic processes have enabled more efficient production of this valuable intermediate. These developments align with current industry demands for sustainable chemistry solutions and atom-economical synthetic routes.

The analytical characterization of 3-Azido-1-cinnamylazetidine typically involves advanced spectroscopic techniques including NMR spectroscopy, mass spectrometry, and IR spectroscopy. These methods confirm the compound's structure and purity, which is particularly important given the reactive nature of the azido group. Proper characterization is essential for ensuring reproducible results in downstream applications.

Looking toward future applications, researchers are exploring the potential of 3-Azido-1-cinnamylazetidine-based compounds in emerging fields such as chemical biology and theragnostic development. The compound's unique combination of reactive groups makes it particularly suitable for creating multifunctional probes that can simultaneously target, image, and deliver therapeutic payloads. This aligns with current trends toward precision medicine approaches in healthcare.

From a commercial perspective, the demand for 3-Azido-1-cinnamylazetidine (CAS 2098160-55-3) continues to grow as its applications expand across multiple scientific disciplines. Suppliers are increasingly offering this compound in various quantities and purity grades to meet diverse research needs. The compound's stability profile and well-characterized properties make it suitable for both academic research and industrial-scale applications.

Safety considerations for handling 3-Azido-1-cinnamylazetidine follow standard laboratory protocols for azide-containing compounds. While not classified as highly hazardous, proper precautions should be taken when working with this material, including the use of appropriate personal protective equipment and proper ventilation. Researchers should consult relevant safety data sheets and conduct thorough risk assessments before working with this compound.

The synthesis of 3-Azido-1-cinnamylazetidine derivatives continues to evolve with the development of new catalytic systems and green chemistry approaches. Recent publications have described improved methods for introducing the azido group to the azetidine ring while maintaining high regioselectivity and yield. These advances contribute to the growing utility of this compound class in both academic and industrial settings.

In conclusion, 3-Azido-1-cinnamylazetidine (CAS No. 2098160-55-3) represents a valuable tool for modern chemical research with applications spanning drug discovery, materials science, and chemical biology. Its unique structural features and versatile reactivity profile position it as an important building block for developing next-generation therapeutic agents and functional materials. As synthetic methodologies continue to advance, we can expect to see expanded applications of this interesting compound in cutting-edge scientific research.